Cas no 115868-55-8 (Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate)

• Product Name: Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate
• CAS No: 115868-55-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 130962
• PubChem ID: 43445104
• Update Time: 2025-10-31

Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate
• 1H-Imidazole-5-carboxylicacid, 4-methyl-2-(4-methylphenyl)-, ethyl ester
• 4-methyl-2-(4-methylphenyl)-1H-Imidazole-5-carboxylic acid ethyl ester
• 5-METHYL-2-(4-METHYLPHENYL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-methyl-2-(4-methylphenyl)-1H-imidazole-4-carboxylate
• ACMC-1CCW1
• AG-D-37056
• AK-56437
• CTK4A9524
• KB-246480
• AMY27502
• Ethyl 5-Methyl-2-(p-tolyl)-1H-imidazole-4-carboxylate
• FT-0746945
• DTXSID40656040
• ethyl 4-methyl-2-(4-methylphenyl)-1H-imidazole-5-carboxylate
• 1H-Imidazole-5-carboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester
• 5-methyl-2-(4-methylphenyl)-1H-imidazole-4-carboxylic acid, ethyl ester
• JPZMORQMLXMOSQ-UHFFFAOYSA-N
• SY341182
• 115868-55-8
• MFCD12070005

• MDL： MFCD08276099
• Inchi： 1S/C14H16N2O2/c1-4-18-14(17)12-10(3)15-13(16-12)11-7-5-9(2)6-8-11/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key： JPZMORQMLXMOSQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 3

Experimental Properties

• PSA: 54.98000
• LogP: 2.87020

Additional information on Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate

Comprehensive Overview of Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate (CAS No. 115868-55-8)

Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate (CAS No. 115868-55-8) is a specialized organic compound belonging to the imidazole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The imidazole core, a five-membered heterocyclic ring containing two nitrogen atoms, is a key motif in many biologically active molecules, making this compound a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazole derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate due to its potential as a building block for antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The compound's p-tolyl and ester functional groups enhance its reactivity, enabling diverse chemical modifications tailored to specific applications.

The synthesis of Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being explored to improve yield and reduce environmental impact. These innovations align with the growing emphasis on sustainable chemistry and eco-friendly production methods, which are trending topics in the scientific community.

From an analytical perspective, CAS No. 115868-55-8 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its use in precision applications. The compound's solubility in organic solvents and its thermal stability further broaden its utility in industrial and laboratory settings.

Beyond pharmaceuticals, Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate is being investigated for its role in material science, particularly in the development of organic semiconductors and coordination polymers. Its ability to form stable complexes with metal ions makes it a candidate for catalysis and sensor technologies. These applications are highly relevant to current research trends, such as renewable energy and smart materials.

In summary, Ethyl 4-methyl-2-(p-tolyl)-1H-imidazole-5-carboxylate (CAS No. 115868-55-8) represents a multifaceted compound with broad potential across multiple scientific disciplines. Its structural features, combined with ongoing advancements in synthetic and analytical chemistry, position it as a promising candidate for future innovations. As research continues to uncover new applications, this compound is likely to remain a focal point in both academic and industrial circles.